Cas no 2680545-05-3 (3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid)

• Product Name: 3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid
• CAS No: 2680545-05-3
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6155662
• PubChem ID: 165908494
• Update Time: 2025-10-29

3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284450
• 2680545-05-3
• 3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid

• Inchi： 1S/C15H17NO4/c1-2-9-20-15(19)16-8-7-11-5-3-4-6-12(11)10-13(16)14(17)18/h2-6,13H,1,7-10H2,(H,17,18)
• InChI Key： MWEOLBNBTDPLQU-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC2C=CC=CC=2CC1C(=O)O)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid

Introduction to 3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid (CAS No. 2680545-05-3)

3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680545-05-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzazepine class, a structural framework renowned for its broad spectrum of biological activities. The presence of an ester group linked to a propenyl moiety and the tetrahydro-1H-3-benzazepine core imparts unique pharmacophoric features that make it a valuable scaffold for drug discovery and development.

The chemical structure of this compound is characterized by a fused bicyclic system consisting of a benzene ring and a pyridine-like ring, with a hydroxyl-substituted propene group attached to the carbonyl carbon of an ester. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The ester functionality is particularly noteworthy, as it can be hydrolyzed in vivo to release the corresponding carboxylic acid, thereby influencing the compound's metabolic stability and bioavailability.

In recent years, there has been growing interest in benzazepine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as neuroactive agents, with applications ranging from central nervous system (CNS) disorders to anti-inflammatory and analgesic treatments. The specific substitution pattern in 3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid may confer selectivity for certain biological pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active molecules. For instance, related benzazepine derivatives have been investigated for their roles in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The propenyl ether moiety in this compound may enhance solubility and bioavailability, which are crucial factors in drug design. Additionally, the tetrahydroisoquinoline core is known to exhibit significant binding affinity for various receptors, suggesting multiple potential therapeutic applications.

The synthesis of 3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic hydrolysis have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in constructing complex molecular architectures.

From a medicinal chemistry perspective, the pharmacokinetic properties of this compound are of paramount importance. The ester group can undergo metabolic conversion into a carboxylic acid derivative, which may affect its half-life and distribution within the body. Furthermore, the presence of a propenyl ether may influence its interaction with metabolic enzymes such as cytochrome P450 (CYP450). Understanding these interactions is essential for optimizing dosing regimens and minimizing potential side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid with remarkable accuracy. Molecular docking studies have been conducted to explore its binding affinity for various targets, including serotonin receptors (5-HT1A), dopamine receptors (D2), and other neurotransmitter-related proteins. These virtual screening approaches have accelerated the drug discovery process by identifying promising candidates for further experimental validation.

In clinical research settings, analogs of this compound have shown encouraging results in preclinical models. Studies have demonstrated that certain benzazepine derivatives exhibit anti-depressive and anxiolytic effects without causing significant side effects at therapeutic doses. The structural features of CAS No. 2680545-05-3, particularly the propenyl ether linkage and the tetrahydroisoquinoline scaffold, may contribute to its efficacy by modulating neurotransmitter release or receptor activity.

The future direction of research on this compound involves exploring its potential in treating CNS disorders such as depression, anxiety disorders, and neurodegenerative diseases. Additionally, investigating its interactions with other biological pathways could uncover novel therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to unravel the full pharmacological profile of this molecule.

The development of new drugs is a multifaceted process that requires interdisciplinary collaboration across chemistry, biology, pharmacology, and clinical medicine. The case of 3-[(propenyl-oxy carbonyl)-tetrahydro-benzazepine carboxylic acid (CAS No: 2680545–05–3) exemplifies how structural innovation can lead to novel therapeutic agents with significant clinical implications. As research progresses，this compound will continue to be scrutinized for its potential contributions to human health.